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Compound of Interest

Compound Name: Alpha cedrene epoxide

Cat. No.: B081349

An Application Note on the Formulation of Alpha-Cedrene Epoxide in Cosmetic Matrices

Introduction

Alpha-cedrene epoxide is a bicyclic sesquiterpenoid derived from alpha-cedrene, a primary
constituent of cedarwood oil.[1][2][3] With the chemical formula C1sH240, this compound is
characterized by a woody, amber, and cedar-like aroma, making it a valuable ingredient in the
fragrance industry.[1][4][5] Its applications extend to fine fragrances, personal care products,
and home care formulations where it serves as a fragrance ingredient and tonal modifier.[4][5]
Beyond its olfactory contributions, some studies suggest potential antimicrobial properties,
presenting an opportunity for its use as a natural preservative.[1] Alpha-cedrene epoxide is
noted for its exceptional stability in diverse formulation environments, including complex
emulsified systems.[1] This document provides detailed guidelines and protocols for the
formulation of alpha-cedrene epoxide in various cosmetic matrices, intended for researchers,
scientists, and product development professionals.

Physicochemical Properties

A thorough understanding of alpha-cedrene epoxide's properties is crucial for successful
formulation. It is a colorless to pale yellow liquid, insoluble in water but soluble in ethanol and
other organic solvents.[6] Key properties are summarized in the table below.
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Property

Value

Reference(s)

Chemical Name

(1R,2R,5S,7R,8S)-2,6,6,8-
tetramethyl-9-
oxatetracyclo[5.4.1.01,5.08,10]
dodecane

[1](2]

CAS Number 13567-39-0 [1]

Molecular Formula C15H240 [1114]

Molecular Weight 220.35 g/mol [11041071

Appearance Colorless to pale yellow liquid [6]

] Woody, amber, tobacco,

Odor Profile ] [4115][6]
sandalwood, cedar-like

Boiling Point ~264 - 283 °C [41161[8]

Flash Point ~94-99 °C [5][6]118]

N Insoluble in water; Soluble in

Solubility _ [6]
ethanol and organic solvents

Stability Stable under normal conditions  [1][6]

Applications in Cosmetic Matrices

Alpha-cedrene epoxide is a versatile ingredient for a range of cosmetic products:

e Fragrance Agent: Its primary use is to impart a sophisticated woody and amber scent profile.

It is powerful, stable, and particularly effective in soap formulations.[5]

o Fragrance Fixative: Due to its low volatility and high substantivity (lasting up to 96 hours), it

helps to prolong the overall fragrance of a product.[3][5]

o Potential Antimicrobial: Preliminary studies indicate antimicrobial properties, suggesting it

could contribute to the preservation system of a cosmetic formulation.[1]
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e Synergistic Effects: It can create complex and enhanced accords when combined with other
natural ingredients, such as sandalwood oils, by forming hydrogen bonding networks that
stabilize the blend.[1]

Formulation Guidelines

Successful incorporation of alpha-cedrene epoxide requires careful consideration of its
properties and the intended cosmetic matrix.

Recommended Usage Levels

The concentration of alpha-cedrene epoxide should be adjusted based on the product type and
application area to ensure safety and desired fragrance intensity. The following are general
guidelines based on recommendations for essential oils and potent fragrance molecules in
cosmetics.[9][10]
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. ) o Recommended ]
Cosmetic Matrix Application Area . Rationale
Concentration (%)

The skin on the face is

delicate; lower
Serums & Eye . .
Face (sensitive areas) 0.1-0.5% concentrations
Creams L .
minimize the risk of

irritation.[9][10]

A balanced
concentration for
Moisturizing Creams Face & Neck 0.5-1.0% efficacy and safety in
leave-on facial
products.[9][11]

Body skin is generally
less sensitive,
Body Lotions Body 1.0-2.0% allowing for slightly

higher concentrations.

[9]

Higher levels can be
Shower Gels & ) used in rinse-off
Body (Rinse-off) 1.0-2.0%
Cleansers products as contact

time is limited.[9][10]

Used for targeted

application where a
Massage Oils Body 2.0 - 3.0% stronger scent and

potential therapeutic

effect is desired.[9]

Processing Considerations

e Solubilization: As alpha-cedrene epoxide is oil-soluble, it should be incorporated into the oll
phase of an emulsion or solubilized with a suitable solvent or surfactant in aqueous systems.

o Temperature: It is best to add alpha-cedrene epoxide during the cool-down phase of
formulation, typically below 40°C, to prevent volatilization and degradation of the fragrance
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profile.[10]

e pH: While stable across a range of environments, it is advisable to maintain the final
formulation's pH within the typical range for cosmetic products (4.5 - 6.5) to ensure overall

product stability.

 Stability Enhancement: For applications requiring extended fragrance longevity,
microencapsulation can be an effective technique, offering controlled release and protection
from degradation.[1]
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Workflow for Formulation and Stability Testing

Phase 1: Development

1. Raw Material QC
(a-Cedrene Epoxide)

2. Matrix Selection
(Cream, Lotion, Gel)

3. Prototype Formulation

(Oil & Water Phases)

4. Homogenization

5. Cool-Down & Addition
(Add o-Cedrene Epoxide < 4

Phase 2: Characteriza

ion & Testing

6. Physicochemical Analysis
(pH, Viscosity, Appearance)

7. Accelerated Stability Testing

8. Olfactory Evaluation

(Scent Profile & Longevity) 9. Microbial Challenge Test

(Temperature Cycling, Centrifugation)

Phase 3: ;Vinalization

10. Data Analysis & Formula Optimization

A\

11. Scale-Up & Pilot Batch

Click to download full resolution via product page
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Figure 1: A typical workflow for developing and testing a cosmetic formulation containing alpha-
cedrene epoxide.

Experimental Protocols

The following protocols provide detailed methodologies for the formulation and stability testing

of an Oil-in-Water (O/W) cream containing alpha-cedrene epoxide.

Protocol 1: Preparation of an O/W Cream (100g Batch)

This protocol outlines the creation of a base O/W cream, a common vehicle for cosmetic

actives and fragrances.

Phase Ingredient INCI Name % (wiw) Function
A (Water Phase) Deionized Water  Aqua 75.20 Solvent
Glycerin Glycerin 5.00 Humectant
Xanthan Gum Xanthan Gum 0.30 Thickener
) Thickener,
B (QOil Phase) Cetearyl Alcohol Cetearyl Alcohol 5.00 )
Emollient
Glyceryl Stearate  Glyceryl Stearate  4.00 Emulsifier
Caprylic/Capric Caprylic/Capric
.p Y ) P .p Y ) P 8.00 Emollient
Triglyceride Triglyceride
C (Cool-Down Alpha-Cedrene alpha-Cedrene
) ) 1.00 Fragrance
Phase) Epoxide epoxide
Phenoxyethanol
(and) Phenoxyethanol,
an
_ Ethylhexylglyceri  1.00 Preservative
Ethylhexylglyceri
n
n
Citric Acid / Citric Acid /
Sodium Sodium 0.50 (g.s.) pH Adjuster
Hydroxide Hydroxide
Methodology:
© 2025 BenchChem. All rights reserved. 7/13 Tech Support
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o Water Phase Preparation: In a sanitized beaker, combine deionized water and glycerin.
Begin heating to 75°C while mixing. Slowly sprinkle in xanthan gum under vigorous mixing to
prevent clumping and mix until fully hydrated.

o Oil Phase Preparation: In a separate sanitized beaker, combine all Phase B ingredients.
Heat to 75°C while mixing until all components are melted and uniform.

o Emulsification: Slowly add the Oil Phase (B) to the Water Phase (A) under high-shear
homogenization for 3-5 minutes.

o Cooling: Switch to gentle sweep mixing and begin cooling the emulsion.

e Cool-Down Phase Addition: Once the emulsion temperature is below 40°C, add the Phase C
ingredients (alpha-cedrene epoxide and preservative) one by one, mixing well after each
addition.

o Final Adjustments: Check the pH of the cream and adjust to a target of 5.5 using citric acid or
sodium hydroxide solution as needed.

o Packaging: Pour the final cream into appropriate containers for stability testing.

Protocol 2: Stability Testing of the Cosmetic Formulation

This protocol ensures the formulation's integrity, safety, and performance over its shelf life.
1. Physical Stability Assessment:

o Centrifugation Test: Centrifuge a 10g sample of the cream at 3000 rpm for 30 minutes.
Observe for any signs of phase separation, creaming, or coalescence.

o Accelerated Aging (Temperature Cycling): Store samples under various conditions and
evaluate at intervals (24h, 1 week, 1 month, 3 months).

o

Cycle 1: 4°C (Refrigerator)

[¢]

Cycle 2: 25°C (Room Temperature)

[¢]

Cycle 3: 45°C (Oven)
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o Cycle 4: Freeze-Thaw ( -10°C for 24h, then 25°C for 24h; repeat for 3 cycles).

Evaluation Criteria: At each interval, assess samples for changes in color, odor, pH, viscosity,
and appearance. Compare against a control sample stored at 25°C.

. Chemical Stability Assessment:

Odor Profile: At each stability checkpoint, perform an olfactory evaluation to detect any
changes in the woody-amber scent profile of the alpha-cedrene epoxide, which could
indicate degradation.

pH Monitoring: Measure the pH of the formulation at each interval, as a significant shift can
indicate chemical reactions or instability.

. Microbiological Stability:

Preservative Efficacy Test (PET) / Challenge Test: The final formulation should be subjected
to a microbial challenge test (e.g., ISO 11930) by a qualified laboratory to ensure it is
adequately protected against microbial contamination during consumer use.
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Key Considerations for Alpha-Cedrene Epoxide Formulation
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Figure 2: Logical relationships between alpha-cedrene epoxide properties, formulation
parameters, and outcomes.

Safety and Regulatory Considerations

While alpha-cedrene epoxide is not classified as a hazardous substance by the majority of
notifying companies under GHS criteria, it is recognized as a potential skin and eye irritant and
may cause allergic skin reactions.[1][6][7]

o Patch Testing: It is crucial to perform a patch test on a small area of skin before widespread
use of any new formulation.[9]

» Allergens: Formulators must be aware of and comply with regional regulations regarding
fragrance allergens.[9][11]

o Safe Handling: During manufacturing, appropriate personal protective equipment (gloves,
safety goggles) should be used to avoid direct contact.[6]

o |IFRA Standards: Always consult the latest International Fragrance Association (IFRA)
standards to ensure the usage level of alpha-cedrene epoxide is within the acceptable limits
for the specific cosmetic category.

Conclusion

Alpha-cedrene epoxide is a highly effective and stable fragrance ingredient for a wide array of
cosmetic applications. Its characteristic woody and amber scent can significantly enhance a
product's sensory appeal. Successful formulation is dependent on a clear understanding of its
physicochemical properties, particularly its oil solubility and thermal sensitivity. By incorporating
it into the cool-down phase of production at appropriate concentrations and conducting rigorous
stability testing, formulators can create stable, effective, and safe cosmetic products that
leverage the unique olfactory profile of this valuable sesquiterpenoid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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